Cas no 2229069-65-0 (tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2229069-65-0
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5818270
• PubChem ID: 165666132
• Update Time: 2025-06-12

tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• 2229069-65-0
• EN300-1893458
• tert-butyl N-[2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethyl]carbamate

• Inchi： 1S/C12H22N4O2/c1-8-9(6-15-16(8)5)10(13)7-14-11(17)18-12(2,3)4/h6,10H,7,13H2,1-5H3,(H,14,17)
• InChI Key： XBYGSVIUYOSHKB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NN(C)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229069-65-0)

The compound tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229069-65-0) is a specialized carbamate derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique pyrazole ring system, which is known for its versatility in drug design due to its ability to modulate biological activity. The presence of the tert-butyl group and the aminoethyl moiety further enhances its potential as a building block for small-molecule therapeutics. Researchers are particularly interested in its applications for targeting enzyme inhibitors and receptor modulators, making it a valuable tool in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate has surged, driven by the growing focus on precision medicine and personalized therapies. The compound's structural features align with current trends in fragment-based drug discovery, where small, well-defined molecules are used to probe biological targets. Its CAS No. 2229069-65-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization workflows. Additionally, the pyrazole core is a common motif in kinase inhibitors, a hot topic in oncology research, further elevating the compound's profile.

The synthesis of tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate involves multi-step organic transformations, often starting from commercially available pyrazole derivatives. Key steps include N-alkylation, carbamate protection, and amine functionalization, which are well-documented in peer-reviewed literature. The compound's stability and solubility properties make it suitable for various assay conditions, a critical factor for researchers designing in vitro and in vivo studies. Its molecular weight and logP values are also optimized for drug-likeness, a key consideration in modern pharmacokinetic studies.

From a market perspective, tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate is often discussed in the context of intellectual property and patent filings. Its structural uniqueness positions it as a potential candidate for proprietary drug formulations, particularly in niche therapeutic areas. Online forums and scientific communities frequently debate its scalability and cost-effectiveness, which are crucial for industrial-scale production. Furthermore, its regulatory status is closely monitored, as compliance with Good Manufacturing Practices (GMP) is essential for its adoption in clinical settings.

In conclusion, tert-butyl N-2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229069-65-0) represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifunctional design and broad applicability ensure its continued relevance in both academic and industrial research. As the scientific community explores new frontiers in drug discovery, this compound is poised to play a pivotal role in shaping the future of targeted therapies.